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Compound of Interest

Compound Name: MED6-189

Cat. No.: B15560378 Get Quote

For Immediate Reference by Laboratory and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

MED6-189, identified as Malononitrile (CAS-No. 109-77-3). The following procedures are

designed to ensure the safety of all personnel working with this hazardous compound.

Malononitrile is classified as a highly toxic substance. It is fatal if swallowed and toxic in contact

with skin or if inhaled.[1] It can also cause a serious allergic skin reaction and eye irritation.[1]

Adherence to the following personal protective equipment (PPE) and handling protocols is

mandatory to mitigate exposure risks.

Personal Protective Equipment (PPE)
All personnel must use the specified PPE when handling MED6-189. The selection of

appropriate PPE should be based on a thorough risk assessment of the specific procedures

being performed.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with

chemotherapy-grade gloves.

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection against potential

tears or punctures.

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

aerosols, preventing eye

contact and facial exposure.[2]

Body Protection

Chemical-resistant lab coat or

gown, shown to be

impermeable to hazardous

drugs.[3]

Prevents contamination of

personal clothing and skin.

Gowns should be changed

immediately if contaminated.

Respiratory Protection

Use in a well-ventilated area,

preferably within a certified

chemical fume hood. If not

possible, a NIOSH-approved

respirator (e.g., N95 or higher)

is required.[3]

Prevents inhalation of toxic

dust or vapors.

Experimental Workflow for Handling MED6-189
The following diagram outlines the procedural workflow for safely handling MED6-189 in a

laboratory setting. Adherence to this workflow is crucial for minimizing exposure risk.
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Figure 1: Experimental workflow for handling MED6-189.
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Disposal Plan
All waste materials contaminated with MED6-189, including gloves, disposable lab coats, and

any experimental materials, must be disposed of as hazardous waste.[2] Follow your

institution's specific guidelines for hazardous waste disposal. Contaminated reusable PPE must

be decontaminated according to established procedures.[3]

Emergency Procedures
In case of skin contact: Immediately remove all contaminated clothing.[1] Rinse the affected

skin area with plenty of water.[1] Seek immediate medical attention.

In case of eye contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention from

an ophthalmologist.[1]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1] If breathing

has stopped, provide artificial respiration. Call a poison center or doctor immediately.[1]

If swallowed: Seek immediate medical attention. Fatal if swallowed.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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